2-Ethoxy-2-methylbutane
Overview
Description
2-Ethoxy-2-methylbutane, also known as isopropyl ethyl ether or ethyl isopropyl ether, is an organic compound with the chemical formula C6H14O. It is a colorless, volatile liquid with a characteristic ether-like odor. It is used as a solvent in many laboratory and industrial applications, including the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used as a fuel additive and as an intermediate in the manufacture of other compounds.
Scientific Research Applications
Microplant Integration in Chemical Processes
2-Ethoxy-2-methylbutane has been utilized in demonstrating the efficacy of microplants in chemical process development. Sundberg, Uusi-Kyyny, and Alopaeus (2013) showcased a laboratory-scale integrated trial plant (microplant) using the etherification of this compound. This approach validated the efficiency of microplants in scaling up chemical industry processes, highlighting rapid feedback and reduced research costs (Sundberg, Uusi-Kyyny, & Alopaeus, 2013).
Catalytic Activity in Etherification Processes
Research by Soto et al. (2018) focused on the liquid-phase synthesis of this compound over various acidic ion-exchange resins. They found that catalytic activity is influenced by the morphological properties of the resins, suggesting a correlation between activity and the acid capacity to specific volume ratio of the swollen polymer (Soto et al., 2018).
Thermal Diffusivity Studies
The thermal diffusivities of this compound were measured by Zhang et al. (2017) using the dynamic light scattering method. This study provided detailed insights into the temperature and pressure influences on the thermal properties of the compound (Zhang et al., 2017).
Reaction Equilibria in Synthesis
Rihko, Linnekoski, and Krause (1994) studied the equilibrium constants for the liquid-phase synthesis of this compound. Their work provided valuable data on the reaction equilibria and the effect of temperature on synthesis processes (Rihko, Linnekoski, & Krause, 1994).
Vapor-Liquid Equilibrium Studies
Arce et al. (2005) explored the isobaric vapor–liquid equilibrium of this compound in systems with methanol, ethanol, and water. Their findings contribute to understanding the thermodynamic properties important in gasoline blending and process engineering (Arce, Rodil, & Soto, 2005).
Safety and Hazards
2-Ethoxy-2-methylbutane is extremely flammable and may be fatal if swallowed and enters airways . It may cause drowsiness or dizziness . It is toxic to aquatic life with long-lasting effects and repeated exposure may cause skin dryness or cracking .
Relevant Papers The search results included a paper on the simultaneous liquid-phase synthesis of 2-ethoxy-2-methylpropane (ETBE) and this compound (TAEE) over fifteen commercial acidic ion-exchange resins . The study was carried out in a batch reactor at T = 335 K and initial molar ratios of alcohol to olefins .
Mechanism of Action
Target of Action
tert-Amyl Ethyl Ether (TAEE), also known as 2-Ethoxy-2-methylbutane, is primarily used as an additive in gasoline fuels as an oxygenate . It is also used as a solvent in organic chemistry .
Mode of Action
TAEE is prepared by acid-catalyzed addition of ethanol to 2-methyl-2-butene . As an oxygenate, it enhances the oxygen content in gasoline, which leads to more complete combustion and reduced emissions from vehicles .
Biochemical Pathways
It is known that ethers and alcohols with a tertiary carbon atom show relative resistance to enzymatic attack under anoxic conditions . This suggests that TAEE might have a unique biochemical pathway that is yet to be fully understood.
Pharmacokinetics
It is known that taee has a high aqueous solubility of 12 g/l at 20 °c , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The primary result of TAEE’s action is its contribution to the oxygen content in gasoline, leading to more complete combustion and reduced emissions from vehicles . On a molecular level, TAEE interacts with other compounds in gasoline to facilitate this process.
Action Environment
The action of TAEE is influenced by environmental factors such as temperature and pressure . For instance, TAEE can enter groundwater as a result of spillages during production, distribution, and storage . Its high aqueous solubility suggests that it could pose a hazard to groundwater resources .
Biochemical Analysis
Biochemical Properties
It is known that ethers and alcohols with a tertiary carbon atom show relative resistance to enzymatic attack under anoxic conditions . This suggests that the interactions of tert-Amyl Ethyl Ether with enzymes, proteins, and other biomolecules may be limited.
Molecular Mechanism
It is known that the compound is prepared by acid-catalyzed addition of ethanol to 2-methyl-2-butene
properties
IUPAC Name |
2-ethoxy-2-methylbutane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16O/c1-5-7(3,4)8-6-2/h5-6H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFRVYYGHSPLXSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7061279 | |
Record name | Butane, 2-ethoxy-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7061279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
919-94-8 | |
Record name | tert-Amyl ethyl ether | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=919-94-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Amyl ethyl ether | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000919948 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butane, 2-ethoxy-2-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Butane, 2-ethoxy-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7061279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-ethoxy-2-methylbutane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.122.084 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | tert-Amyl ethyl ether | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/529VD83WPK | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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